Cas no 438018-47-4 (6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one)

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one is a synthetic chromen-4-one derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a fluorinated phenoxy group and a hydroxyl substituent, which may enhance binding affinity and solubility in biological systems. The ethyl and methyl groups contribute to steric and electronic modulation, influencing its reactivity and interaction with target molecules. This compound is of interest for its possible role as an intermediate in the synthesis of pharmacologically active agents, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise structural modifications, making it a valuable scaffold for exploratory research.

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one structure

438018-47-4 structure

Product Name:6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one

CAS No:438018-47-4

MF:C₁₈H₁₅FO₄

MW:314.307708978653

CID:6628963

PubChem ID:5415784

Update Time:2025-06-07

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 6-ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methyl-
- Enamine_001477
- EN300-03256
- Oprea1_497448
- 6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one
- Z56801945
- AKOS000122648
- 6-ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methylchromen-4-one
- 438018-47-4
- HMS1398D03
- 6-ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methyl-4H-chromen-4-one
- CS-0348671
- Inchi： 1S/C18H15FO4/c1-3-11-8-14-16(9-15(11)20)22-10(2)18(17(14)21)23-13-6-4-12(19)5-7-13/h4-9,20H,3H2,1-2H3
- InChI Key： LFGYUSXURMHGND-UHFFFAOYSA-N
- SMILES： C1(C)OC2=CC(O)=C(CC)C=C2C(=O)C=1OC1=CC=C(F)C=C1

Computed Properties

Exact Mass: 314.09543712g/mol
Monoisotopic Mass: 314.09543712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 481
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.320±0.06 g/cm3(Predicted)
Boiling Point: 459.9±45.0 °C(Predicted)
pka: 7.51±0.40(Predicted)

6-Ethyl-3-(4-fluoro-phenoxy)-7-hydroxy-2-methyl-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P019HTT-50mg	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	50mg	$758.00	2024-05-02
1PlusChem	1P019HTT-100mg	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	100mg	$793.00	2023-12-17
1PlusChem	1P019HTT-250mg	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	250mg	$825.00	2023-12-17
1PlusChem	1P019HTT-500mg	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	500mg	$860.00	2023-12-17
1PlusChem	1P019HTT-1g	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	1g	$892.00	2023-12-17
1PlusChem	1P019HTT-2.5g	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	2.5g	$1688.00	2023-12-17
1PlusChem	1P019HTT-5g	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	5g	$2466.00	2023-12-17
1PlusChem	1P019HTT-10g	6-ETHYL-3-(4-FLUORO-PHENOXY)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE	438018-47-4	90%	10g	$3627.00	2023-12-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1419341-50mg	6-Ethyl-3-(4-fluorophenoxy)-7-hydroxy-2-methyl-4h-chromen-4-one	438018-47-4	95%	50mg	￥14182.00	2024-05-13
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